Cas no 693790-96-4 (BAY 73-1449)

• Product Name: BAY 73-1449
• CAS No: 693790-96-4
• MF: C₂₆H₂₃N₃O₃
• MW: 425.479126214981
• CID: 1736551
• PubChem ID: 9910289
• Update Time: 2025-10-19

BAY 73-1449 Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine, N-[6-[4-(phenylmethoxy)phenyl]-4-pyrimidinyl]-
• BAY 73-1449
• (R)-2-((6-(4-(Benzyloxy)phenyl)pyrimidin-4-yl)amino)-3-phenylpropanoic acid
• 693790-96-4
• DA-61510
• AKOS040747918
• G17618
• (2R)-3-phenyl-2-[[6-(4-phenylmethoxyphenyl)pyrimidin-4-yl]amino]propanoic Acid
• CS-0078022
• MS-27494
• SCHEMBL5906865
• HY-118941

• Inchi： 1S/C26H23N3O3/c30-26(31)24(15-19-7-3-1-4-8-19)29-25-16-23(27-18-28-25)21-11-13-22(14-12-21)32-17-20-9-5-2-6-10-20/h1-14,16,18,24H,15,17H2,(H,30,31)(H,27,28,29)/t24-/m1/s1
• InChI Key： RRYFPNITZGCUPZ-XMMPIXPASA-N
• SMILES： OC([C@@H](CC1C=CC=CC=1)NC1C=C(C2C=CC(=CC=2)OCC2C=CC=CC=2)N=CN=1)=O

Computed Properties

• Exact Mass: 425.17409
• Monoisotopic Mass: 425.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• PSA: 84.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on BAY 73-1449

Comprehensive Overview of CAS No 693790-96-4 and BAY 73-1449 in Modern Chemical and Pharmaceutical Research

The compounds CAS No 693790-96-4 and BAY 73-1449 represent significant advancements in the field of chemical and pharmaceutical research. These substances have garnered considerable attention due to their unique structural properties and potential applications in drug development. Understanding their characteristics, mechanisms of action, and recent research findings is essential for researchers and professionals in the pharmaceutical industry.

CAS No 693790-96-4, identified as a novel heterocyclic compound, has been the subject of extensive studies due to its promising pharmacological properties. This compound belongs to a class of molecules that exhibit significant bioactivity, making it a valuable candidate for further exploration in medicinal chemistry. Recent research has highlighted its potential in modulating various biological pathways, which could lead to the development of new therapeutic agents.

The molecular structure of CAS No 693790-96-4 features a complex arrangement of atoms that contributes to its unique chemical behavior. This intricate framework allows for multiple interactions with biological targets, including enzymes and receptors. Such interactions are crucial for the development of drugs that can effectively target specific diseases or conditions. The compound's ability to bind to these targets with high affinity has been a focal point in recent studies.

On the other hand, BAY 73-1449 is another compound that has attracted considerable interest in the pharmaceutical community. This molecule has been extensively studied for its potential therapeutic applications, particularly in the treatment of inflammatory and autoimmune diseases. The research on BAY 73-1449 has revealed several key mechanisms by which it exerts its effects on the body.

One of the most notable findings regarding BAY 73-1449 is its ability to inhibit specific enzymes involved in inflammatory pathways. These pathways are often dysregulated in conditions such as rheumatoid arthritis and inflammatory bowel disease. By modulating these pathways, BAY 73-1449 has shown promise in reducing inflammation and alleviating symptoms associated with these diseases. Clinical trials have begun to explore the efficacy and safety of this compound in human patients.

The structural features of BAY 73-1449 contribute significantly to its pharmacological properties. Its molecular design allows for selective binding to target enzymes, minimizing side effects associated with broader-spectrum inhibitors. This selectivity is a critical factor in the development of effective drugs that can treat specific conditions without causing unintended consequences.

In recent years, there has been a growing interest in the development of small molecule inhibitors for various therapeutic applications. Compounds like CAS No 693790-96-4 and BAY 73-1449 exemplify this trend, as they represent innovative approaches to drug design. The use of computational methods and high-throughput screening techniques has accelerated the discovery process, allowing researchers to identify promising candidates more efficiently.

The synthesis of these compounds involves sophisticated chemical methodologies that require expertise in organic synthesis and medicinal chemistry. The process often involves multiple steps, each designed to introduce specific functional groups that enhance bioactivity. Researchers have developed novel synthetic routes that improve yield and purity, making these compounds more accessible for further study.

One area where both CAS No 693790-96-4 and BAY 73-1449 have shown particular promise is in the treatment of neurological disorders. Studies have indicated that these compounds can cross the blood-brain barrier, allowing them to exert their effects directly on neural tissues. This property is crucial for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where targeting specific brain regions is essential.

The pharmacokinetic properties of these compounds are also under investigation. Understanding how they are absorbed, distributed, metabolized, and excreted is critical for optimizing their therapeutic use. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to study these properties in detail.

Recent research has also explored the potential synergistic effects of combining CAS No 693790-96-4 with other therapeutic agents. By leveraging multiple targets or mechanisms simultaneously, researchers hope to develop more comprehensive treatments that address complex diseases more effectively. Preliminary studies suggest that combining these compounds with existing drugs could enhance their overall efficacy.

The regulatory landscape for new pharmaceuticals continues to evolve, with increasing emphasis on safety and efficacy data before market approval. Both CAS No 693790-96-4 and BAY 73-1449 are subject to rigorous testing to ensure they meet regulatory standards before being approved for clinical use. This process involves preclinical studies followed by clinical trials involving human participants.

The future prospects for these compounds remain promising as ongoing research continues to uncover new applications and refine their therapeutic potential. Advances in drug delivery systems may also enhance their effectiveness by improving bioavailability or targeting specific tissues more precisely.